Cas no 2228385-17-7 (methyl 3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate
• CAS No: 2228385-17-7
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 6399357
• PubChem ID: 165624665
• Update Time: 2025-10-29

methyl 3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate
• EN300-1785278
• 2228385-17-7

• Inchi： 1S/C11H12F2O3/c1-6-3-4-7(12)10(11(6)13)8(14)5-9(15)16-2/h3-4,8,14H,5H2,1-2H3
• InChI Key： ALJTZMLLTBCZGO-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C(CC(=O)OC)O)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate

Methyl 3-(2,6-Difluoro-3-Methylphenyl)-3-Hydroxypropanoate: A Comprehensive Overview

The compound with CAS No. 2228385-17-7, commonly referred to as methyl 3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a methyl ester group attached to a hydroxyl-substituted propanoate moiety. The phenyl ring in the molecule is further substituted with two fluoro groups at the 2 and 6 positions and a methyl group at the 3 position, making it a derivative of difluoromethylphenol.

Methyl 3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate has been the subject of extensive research due to its potential in pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of novel anti-inflammatory agents and antioxidants. The presence of fluorine atoms in the molecule enhances its lipophilicity, making it an ideal candidate for drug delivery systems.

The synthesis of methyl 3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. This is followed by esterification using methanol in the presence of an acid catalyst. The reaction conditions are carefully optimized to ensure high yield and purity. Recent advancements in catalytic methods have enabled greener and more efficient syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

In terms of applications, methyl 3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate has shown promise in the agricultural sector as a component in plant growth regulators. Its ability to modulate plant hormone signaling pathways makes it a valuable tool for enhancing crop yield and resistance to environmental stressors. Additionally, this compound has been investigated for its potential as a precursor in the synthesis of advanced materials, such as fluorinated polymers and nanoparticles.

From a structural perspective, methyl 3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate exhibits interesting physical properties. Its melting point and solubility characteristics make it suitable for various industrial applications. Recent studies have also delved into its spectroscopic properties, providing insights into its electronic structure and reactivity under different conditions.

In conclusion, methyl 3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate (CAS No. 2228385-17-7) is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.